Cas no 851330-18-2 (7-amino-1H-3,1-benzothiazine-2,4-dithione)

851330-18-2 structure
Product name:7-amino-1H-3,1-benzothiazine-2,4-dithione
7-amino-1H-3,1-benzothiazine-2,4-dithione Chemical and Physical Properties
Names and Identifiers
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- 851330-18-2
- DTXSID20827019
- 7-Amino-2H-3,1-benzothiazine-2,4(1H)-dithione
- 7-amino-1H-3,1-benzothiazine-2,4-dithione
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- Inchi: InChI=1S/C8H6N2S3/c9-4-1-2-5-6(3-4)10-8(12)13-7(5)11/h1-3H,9H2,(H,10,12)
- InChI Key: JNDMTKGKDICUEH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 225.96931172Da
- Monoisotopic Mass: 225.96931172Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 128Ų
- XLogP3: 2.1
7-amino-1H-3,1-benzothiazine-2,4-dithione Related Literature
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Ayrat M. Dimiev,Ayrat Gizzatov Chem. Commun., 2013,49, 2613-2615
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Xiaoxi Lin,Zhengyu Li,Xiaoyan Han RSC Adv., 2016,6, 75465-75469
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Congfang Chen,Aiping Wu,Haijing Yan,Yinglu Xiao,Chungui Tian,Honggang Fu Chem. Sci., 2018,9, 4746-4755
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
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